Cas no 318951-60-9 (3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile)

3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile structure
318951-60-9 structure
Product Name:3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile
CAS No:318951-60-9
MF:C5H2F3N3
MW:161.084690570831
MDL:MFCD00231871
CID:1025898
PubChem ID:1483378
Update Time:2025-04-20

3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile
    • 3-(trifluoromethyl)-4-cyanopyrazole
    • AC1LS731
    • ANW-69330
    • Bionet2_000977
    • CTK8C2936
    • HMS1366M09
    • SureCN3454150
    • CS-0054470
    • 5-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
    • P10105
    • MFCD00231871
    • 7H-076
    • A875771
    • F2198-4616
    • DTXSID30363276
    • 318951-60-9
    • SCHEMBL3454150
    • SY041515
    • SB15979
    • AKOS006238578
    • SCHEMBL12933739
    • DB-347735
    • 3-(Trifluoromethyl)pyrazole-4-carbonitrile
    • MDL: MFCD00231871
    • Inchi: 1S/C5H2F3N3/c6-5(7,8)4-3(1-9)2-10-11-4/h2H,(H,10,11)
    • InChI Key: HNIRANRLHUHUOS-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C#N)C=NN1)(F)F

Computed Properties

  • Exact Mass: 161.02016
  • Monoisotopic Mass: 161.02008156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.47

3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile Security Information

3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile
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TRC
T222066-100mg
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$ 185.00 2022-06-03
TRC
T222066-500mg
3-Trifluoromethyl-1H-pyrazole-4-carbonitrile
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$ 705.00 2022-06-03
TRC
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$ 1070.00 2022-06-03
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